Cas no 27609-91-2 (4-Formyl-3-methylbenzonitrile)

• Product Name: 4-Formyl-3-methylbenzonitrile
• CAS No: 27609-91-2
• MF: C₉H₇NO
• MW: 145.157982110977
• MDL: MFCD18394297
• CID: 239470
• PubChem ID: 10909695
• Update Time: 2025-11-02

4-Formyl-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-3-methylbenzonitrile
• 4-formyl-3-methyl-benzonitrile
• Benzonitrile,4-formyl-3-methyl-
• 4-Cyano-2-methylbenzaldehyde
• 4-Formyl-m-tolunitrile
• Terephthalaldehydonitrile,3-methyl- (8CI)
• Benzonitrile, 4-formyl-3-methyl- (9CI)
• 3-methyl-4-formylbenzonitrile
• GVWRWNKPXVHRPJ-UHFFFAOYSA-N
• Benzonitrile, 4-formyl-3-methyl-
• AK138989
• ST2405812
• Z0464
• A876886
• MFCD18394297
• FT-0747514
• I10178
• SY107968
• CS-W022185
• AKOS022174494
• 27609-91-2
• SCHEMBL2460307
• AMY24010
• DS-6497
• DA-07410

• MDL： MFCD18394297
• Inchi： 1S/C9H7NO/c1-7-4-8(5-10)2-3-9(7)6-11/h2-4,6H,1H3
• InChI Key： GVWRWNKPXVHRPJ-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(C#N)=CC=1C

Computed Properties

• Exact Mass: 145.05281
• Monoisotopic Mass: 145.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9
• XLogP3: 1.5

Experimental Properties

• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Formyl-3-methylbenzonitrile

4-Formyl-3-methylbenzonitrile (CAS 27609-91-2): A Versatile Building Block in Organic Synthesis

4-Formyl-3-methylbenzonitrile (CAS 27609-91-2) is an important aromatic aldehyde nitrile compound that has gained significant attention in modern organic chemistry and pharmaceutical research. This high-purity chemical intermediate features both formyl and nitrile functional groups on a methyl-substituted benzene ring, making it a valuable multifunctional building block for various synthetic applications.

The molecular structure of 4-formyl-3-methylbenzonitrile contains three key reactive sites: the formyl group (-CHO) at position 4, the methyl group (-CH3) at position 3, and the nitrile group (-CN) at position 1. This unique combination allows for diverse chemical transformations, including nucleophilic additions, condensation reactions, and cyclization processes. Recent studies in green chemistry approaches have explored its potential in sustainable synthesis methods.

In pharmaceutical applications, 4-formyl-3-methylbenzonitrile serves as a crucial precursor for developing heterocyclic compounds with potential biological activity. Researchers have utilized this compound in the synthesis of quinoline derivatives, benzimidazole analogs, and other nitrogen-containing heterocycles that show promise in drug discovery programs. The growing interest in small molecule therapeutics has increased demand for such versatile intermediates.

The material science field has also benefited from 4-formyl-3-methylbenzonitrile applications. Its incorporation into polymeric materials and coordination complexes has led to developments in functional materials with tailored properties. Recent patents highlight its use in creating advanced organic semiconductors and photoactive compounds for optoelectronic devices.

From a commercial perspective, the global market for 4-formyl-3-methylbenzonitrile has shown steady growth, particularly in regions with strong pharmaceutical manufacturing and specialty chemicals sectors. Quality specifications typically require ≥98% purity, with HPLC analysis becoming the standard for quality control in premium-grade material. Storage recommendations emphasize protection from moisture and light to maintain stability.

Recent innovations in catalytic processes have improved the synthesis routes for 4-formyl-3-methylbenzonitrile, addressing both yield optimization and environmental considerations. Modern approaches focus on atom-efficient methodologies and waste reduction strategies, aligning with the principles of green chemistry. These developments have made the compound more accessible to research laboratories and industrial users alike.

Analytical characterization of 4-formyl-3-methylbenzonitrile typically involves spectroscopic techniques such as NMR, IR, and mass spectrometry, along with chromatographic methods for purity assessment. The compound's physical-chemical properties, including melting point (reported between 85-87°C) and solubility profile, make it suitable for various organic transformations under mild conditions.

Safety considerations for handling 4-formyl-3-methylbenzonitrile follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation systems are recommended when working with this material. Material Safety Data Sheets provide detailed guidance on safe handling procedures and emergency measures.

The future outlook for 4-formyl-3-methylbenzonitrile appears promising, with expanding applications in medicinal chemistry, material science, and catalysis research. As synthetic methodologies continue to evolve and the demand for functionalized aromatic compounds grows, this versatile intermediate is likely to maintain its importance in chemical research and industrial applications.